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Compound of Interest

Compound Name: 1-Dodecanol-d26

Cat. No.: B12306715 Get Quote

A Comparative Guide to 1-Dodecanol-d25
Reference Material
For researchers, scientists, and drug development professionals requiring isotopically labeled

compounds, the selection of a suitable reference material is critical for ensuring the accuracy

and reliability of experimental results. This guide provides a detailed comparison of 1-

Dodecanol-d25, a deuterated form of 1-Dodecanol, against its non-deuterated counterpart. The

information presented is based on commercially available data and standard analytical

protocols. While the initial request specified 1-Dodecanol-d26, publicly available certificates of

analysis predominantly feature 1-Dodecanol-d25.

Data Presentation: Comparison of 1-Dodecanol and
1-Dodecanol-d25
The following table summarizes the key specifications for standard 1-Dodecanol and the

deuterated 1-Dodecanol-d25 reference material, based on information from various suppliers.
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Property 1-Dodecanol 1-Dodecanol-d25

Chemical Formula CH₃(CH₂)₁₁OH CD₃(CD₂)₁₁OH

CAS Number 112-53-8 160776-83-0

Molecular Weight 186.34 g/mol 211.49 g/mol

Chemical Purity ≥98% (GC) 99% (CP)[1][2]

Isotopic Purity Not Applicable 98 atom % D[1][2]

Appearance Colorless solid or liquid Solid[1][2]

Melting Point 22-26 °C 22-26 °C[1][2]

Boiling Point 260-262 °C 260-262 °C[1][2]

Density 0.833 g/mL at 25 °C 0.931 g/mL at 25 °C[1]

Experimental Protocols
The determination of the quality of a deuterated reference material like 1-Dodecanol-d25

involves several key analytical techniques to ascertain its chemical purity and isotopic

enrichment.

Determination of Chemical Purity by Gas
Chromatography (GC)

Objective: To determine the percentage of 1-Dodecanol-d25 present in the sample relative to

any non-deuterated or other impurities.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Methodology:

Sample Preparation: A known concentration of the 1-Dodecanol-d25 reference material is

dissolved in a high-purity solvent such as hexane or ethanol.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC

inlet.
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Separation: The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen)

through a capillary column (e.g., DB-5ms). The separation is based on the differential

partitioning of the analytes between the mobile phase (carrier gas) and the stationary

phase of the column.

Detection: As the separated components elute from the column, they are detected by the

FID.

Quantification: The area of the peak corresponding to 1-Dodecanol-d25 is measured and

compared to the total area of all peaks to calculate the chemical purity as a percentage.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)

Objective: To determine the percentage of deuterium atoms in the 1-Dodecanol-d25

molecule.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a

Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS).

Methodology:

Sample Introduction and Ionization: The sample is introduced into the mass spectrometer,

where it is ionized, typically by Electron Ionization (EI) for GC-MS or Electrospray

Ionization (ESI) for LC-MS.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio

(m/z).

Data Acquisition: The mass spectrum of the molecular ion region is acquired.

Isotopic Distribution Analysis: The relative intensities of the ion corresponding to the fully

deuterated molecule (d25) and any ions corresponding to partially deuterated or non-

deuterated molecules are measured. The isotopic enrichment is calculated based on the

relative abundances of these isotopic peaks.
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Workflow for Quality Assessment of Deuterated
Reference Material
The following diagram illustrates the logical workflow for the analysis and comparison of a

deuterated reference material like 1-Dodecanol-d25.
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Caption: Workflow for the comparative analysis of reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/448230
https://www.benchchem.com/product/b12306715#certificate-of-analysis-for-1-dodecanol-d26-reference-material
https://www.benchchem.com/product/b12306715#certificate-of-analysis-for-1-dodecanol-d26-reference-material
https://www.benchchem.com/product/b12306715#certificate-of-analysis-for-1-dodecanol-d26-reference-material
https://www.benchchem.com/product/b12306715#certificate-of-analysis-for-1-dodecanol-d26-reference-material
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12306715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12306715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

